[2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride

• IUPAC Name: 2-(3,5-dimethyl-1H-indol-2-yl)-N-methylethanamine;hydrochloride
• InChI: InChI=1S/C13H18N2.ClH/c1-9-4-5-13-11(8-9)10(2)12(15-13)6-7-14-3;/h4-5,8,14-15H,6-7H2,1-3H3;1H
• InChI Key: MWZHLJKEFKETAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2C)CCNC.Cl
• Molecular Formula: C13H19ClN2
• Molecular Weight: 238.75 g/mol

Description

“2-(3,5-dimethyl-1H-indol-2-yl)ethylamine hydrochloride” is a chemical compound that belongs to the class of indole derivatives. Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine.

Synthesis Analysis

The synthesis of indole derivatives has been a topic of interest among researchers due to their broad-spectrum biological activities. Various methods have been reported for the synthesis of indole derivatives, including the use of N-Alkylanilines in excess to avoid the formation of bis(indolyl)alkanes. The reaction was also catalyzed by L-proline, Amberlite, IRA-400 Cl resin, and polyaniline-fluoroboric acid-dodecyl hydrogen sulfate salt (PANI-HBF4).

Molecular Structure Analysis

The molecular structure of “2-(3,5-dimethyl-1H-indol-2-yl)ethylamine hydrochloride” can be analyzed using various spectroscopic techniques. For instance, FT-IR can provide information about the functional groups present in the molecule. 1H-NMR can provide information about the hydrogen atoms in the molecule.

Chemical Reactions Analysis

Indole derivatives are known to undergo various chemical reactions. For instance, they can undergo electrophilic substitution due to excessive π-electrons delocalization. They can also participate in multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(3,5-dimethyl-1H-indol-2-yl)ethylamine hydrochloride” can be determined using various analytical techniques. For instance, its molecular formula, yield, melting point, and other properties can be determined using techniques like FT-IR, 1H-NMR, and ESI-MS.

Mechanism of Action

The mechanism of action of indole derivatives can vary depending on their structure and the biological system they interact with. For instance, some indole derivatives have been reported to show inhibitory activity against influenza A.

Future Directions

Given the wide range of biological activities exhibited by indole derivatives, there is potential for further exploration and development of new therapeutic agents based on these compounds. Future research could focus on the synthesis of novel indole derivatives and the investigation of their biological activities.